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molecular formula C11H10FN B1344344 1-(2-Fluorophenyl)cyclobutane-1-carbonitrile CAS No. 28049-63-0

1-(2-Fluorophenyl)cyclobutane-1-carbonitrile

Cat. No. B1344344
CAS RN: 28049-63-0
M. Wt: 175.2 g/mol
InChI Key: NZABHBZCJSJJAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07595339B2

Procedure details

Slowly add NaH (922 mg, 23.0 mmol) to a solution of (2-fluorophenyl)-acetonitrile (1.27 mL, 9.95 mmol) in DMSO (40.0 mL). Stir the mixture at RT for 30 mins then add via cannula a solution of 1,3-dichloropropane (0.95 mL, 10.0 mmol) in DMSO (20 mL). After addition is complete stir at 75° C. for 5 h. Pour mixture over ice (60 g) and extract with Et2O (3×50 mL). Combine the organic solutions and wash with brine (50 mL), dry filter and concentrate. Purify the material by flash chromatography (using a linear gradient of 100% hexanes to 35% EtOAc/hexanes) to give the title compound (1.4 g, 80%) as a yellow oil. 1H NMR (400 MHz, CDCl3): δ 7.32 (m, 1H), 7.25 (dt, 1H, J=1.9, 8.0), 7.16 (dt, 1H, J=0.9, 7.5), 7.09 (ddd, 1H, J=1.2, 8.1, 10.7), 2.86 (m, 2H), 2.69 (m, 2H), 2.50 (m, 1H), 2.05 (m, 1H).
Name
NaH
Quantity
922 mg
Type
reactant
Reaction Step One
Name
(2-fluorophenyl)-acetonitrile
Quantity
1.27 mL
Type
reactant
Reaction Step Two
Name
1,3-dichloropropane
Quantity
0.95 mL
Type
reactant
Reaction Step Three
Name
DMSO
Quantity
20 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice
Quantity
60 g
Type
reactant
Reaction Step Four
Name
DMSO
Quantity
40 mL
Type
solvent
Reaction Step Five
Name
title compound
Yield
80%

Identifiers

REACTION_CXSMILES
[H-].[Na+].[F:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[CH2:10][C:11]#[N:12].Cl[CH2:14][CH2:15][CH2:16]Cl>CS(C)=O>[F:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[C:10]1([C:11]#[N:12])[CH2:16][CH2:15][CH2:14]1 |f:0.1|

Inputs

Step One
Name
NaH
Quantity
922 mg
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
(2-fluorophenyl)-acetonitrile
Quantity
1.27 mL
Type
reactant
Smiles
FC1=C(C=CC=C1)CC#N
Step Three
Name
1,3-dichloropropane
Quantity
0.95 mL
Type
reactant
Smiles
ClCCCCl
Name
DMSO
Quantity
20 mL
Type
solvent
Smiles
CS(=O)C
Step Four
[Compound]
Name
ice
Quantity
60 g
Type
reactant
Smiles
Step Five
Name
DMSO
Quantity
40 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Stir the mixture at RT for 30 mins
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After addition
STIRRING
Type
STIRRING
Details
is complete stir at 75° C. for 5 h
Duration
5 h
EXTRACTION
Type
EXTRACTION
Details
extract with Et2O (3×50 mL)
WASH
Type
WASH
Details
Combine the organic solutions and wash with brine (50 mL)
CUSTOM
Type
CUSTOM
Details
dry
FILTRATION
Type
FILTRATION
Details
filter
CONCENTRATION
Type
CONCENTRATION
Details
concentrate
CUSTOM
Type
CUSTOM
Details
Purify the material by flash chromatography (

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
FC1=C(C=CC=C1)C1(CCC1)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 1.4 g
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 80.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.